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Compound of Interest

Compound Name: ML604086

Cat. No.: B11831190

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical aspect of laboratory operations. This
guide provides essential information and step-by-step procedures for the proper disposal of
ML604086, a selective CCR8 inhibitor.

According to the Safety Data Sheet (SDS) from GlpBio Technology, ML604086 is not classified
as a hazardous substance or mixture[1]. However, it is imperative to follow standard laboratory
safety protocols and local regulations for the disposal of all chemical waste.

Immediate Safety and Handling

Prior to disposal, ensure that appropriate personal protective equipment (PPE) is worn. This
includes, but is not limited to:

o Safety glasses
e Chemically resistant gloves

e Laboratory coat

Disposal Procedures

The disposal of ML604086 and its associated waste must be conducted in accordance with all
applicable federal, state, and local regulations.
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Step 1: Waste Segregation

Properly segregate waste containing ML604086 at the point of generation. Maintain separate,
clearly labeled waste containers for different types of waste.

Waste Type Description Container Type

Unused or expired ML604086

) powder, contaminated Labeled, sealed container for

Solid Waste ] ] )

personal protective equipment chemical waste

(gloves, etc.), weigh boats.

Solutions containing

o ML604086 (e.g., in DMSO or Labeled, sealed, leak-proof

Liquid Waste ]

other solvents), and solvent container

contaminated rinseates.

Needles, syringes, or other ) )

_ _ Designated, puncture-resistant

Sharps Waste sharp objects contaminated

] sharps container
with ML604086.

Step 2: Container Management

Ensure all waste containers are in good condition, compatible with their contents, and securely
sealed to prevent leaks or spills. Each container must be clearly labeled with "ML604086
Waste" and a description of its contents (e.g., "Solid Waste," "Liquid Waste in DMSQO").

Step 3: Storage

Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials pending disposal.

Step 4: Final Disposal

Arrange for the collection and disposal of ML604086 waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor. Do not dispose of ML604086 down the drain or in standard municipal trash.
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Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of ML604086.

Generation of ML604086 Waste
(Solid, Liquid, Sharps)

:

Segregate Waste at Source

Solid Waste Container Liguid Waste Container Sharps Container

Label and Seal Containers

Store in Designated Waste Area

Arrange for Professional Disposal
(via EHS or Contractor)

Click to download full resolution via product page
Caption: Logical workflow for the disposal of ML604086.

There are no specific experimental protocols that dictate unique disposal procedures for
ML604086. The key consideration is the nature of the waste generated (solid, liquid, or sharp)
and adherence to universal precautions for chemical waste management. Always consult your
institution's specific guidelines and the official Safety Data Sheet for any chemical before
handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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